(Z)-3-oxo-2-(pyridin-4-ylmethylene)-2,3-dihydrobenzofuran-6-yl dimethylcarbamate

• IUPAC Name: [(2Z)-3-oxo-2-(pyridin-4-ylmethylidene)-1-benzofuran-6-yl] N,N-dimethylcarbamate
• InChI: InChI=1S/C17H14N2O4/c1-19(2)17(21)22-12-3-4-13-14(10-12)23-15(16(13)20)9-11-5-7-18-8-6-11/h3-10H,1-2H3/b15-9-
• InChI Key: YLPBMXGDQATKRU-DHDCSXOGSA-N
• Canonical SMILES: CN(C)C(=O)OC1=CC2=C(C=C1)C(=O)C(=CC3=CC=NC=C3)O2
• Isomeric SMILES: CN(C)C(=O)OC1=CC2=C(C=C1)C(=O)/C(=C/C3=CC=NC=C3)/O2
• Molecular Formula: C17H14N2O4
• Molecular Weight: 310.30 g/mol
• CAS No.: 622793-85-5

Description

(Z)-3-oxo-2-(pyridin-4-ylmethylene)-2,3-dihydrobenzofuran-6-yl dimethylcarbamate is a synthetic benzofuran derivative characterized by a pyridin-4-ylmethylene group at position 2 and a dimethylcarbamate ester at position 6 of the benzofuran scaffold. The Z-configuration of the exocyclic double bond between the benzofuran and pyridine moieties is critical for maintaining structural rigidity, which may influence biological activity.

Biological Activity

(Z)-3-oxo-2-(pyridin-4-ylmethylene)-2,3-dihydrobenzofuran-6-yl dimethylcarbamate is a complex organic compound that has garnered attention in medicinal chemistry due to its diverse biological activities. This article explores its mechanisms of action, therapeutic applications, and comparative analysis with similar compounds.

Chemical Structure and Properties

The compound features a unique structure characterized by a benzofuran ring and a pyridine moiety. Its molecular formula is C₁₈H₁₈N₂O₄, with a molecular weight of approximately 342.35 g/mol. The presence of multiple functional groups suggests potential for various biological interactions.

Target of Action

The primary target of (Z)-3-oxo-2-(pyridin-4-ylmethylene)-2,3-dihydrobenzofuran-6-yl dimethylcarbamate is the Fibroblast Growth Factor Receptors (FGFRs) . Upon binding to FGFs, the receptor undergoes dimerization and subsequent autophosphorylation of tyrosine residues in the cytoplasmic tail, triggering downstream signaling pathways including:

• RAS-MEK-ERK
• PLCγ
• PI3K-Akt

These pathways are crucial for regulating cell proliferation, survival, and apoptosis.

Biological Activities

Research indicates that this compound exhibits several significant biological activities:

Antimicrobial Activity

The compound has demonstrated effectiveness against various bacterial strains. In vitro studies have shown that it inhibits the growth of Staphylococcus aureus and Escherichia coli at low concentrations. This antimicrobial effect is likely due to its ability to inhibit bacterial enzymes involved in cell wall synthesis.

Anti-inflammatory Properties

It exhibits anti-inflammatory effects by modulating key inflammatory pathways. Specifically, it inhibits the activation of NF-kB, a transcription factor that plays a pivotal role in inflammatory responses. This activity suggests potential therapeutic applications in treating inflammatory diseases.

Anticancer Potential

Preliminary studies indicate that (Z)-3-oxo-2-(pyridin-4-ylmethylene)-2,3-dihydrobenzofuran-6-yl dimethylcarbamate can induce apoptosis in cancer cells. Research findings show reduced viability and increased apoptotic markers in breast cancer cell lines after treatment with this compound.

Comparative Analysis

To highlight the uniqueness of (Z)-3-oxo-2-(pyridin-4-ylmethylene)-2,3-dihydrobenzofuran-6-yl dimethylcarbamate, a comparative analysis with similar compounds is presented:

Compound Name	Structural Features	Biological Activity	Unique Aspects
(Z)-3-oxo-2-(pyridin-2-ylmethylene)-2,3-dihydrobenzofuran	Pyridine at position 2	Moderate antimicrobial	Different binding affinity
(Z)-3-oxo-2-(quinolin-3-ylmethylene)-2,3-dihydrobenzofuran	Quinoline instead of pyridine	Anticancer properties	Enhanced apoptosis induction
(Z)-3-oxo-2-(pyridin-4-ylmethylene)-2,3-dihydrobenzofuran	Pyridine at position 4	Anti-inflammatory	Varying efficacy in inflammation

Case Studies

• Antimicrobial Study : A study conducted on the antimicrobial efficacy of this compound revealed significant inhibition against Staphylococcus aureus and Escherichia coli, showcasing its potential as an effective antibacterial agent.
• Anti-inflammatory Research : In cellular models, treatment with the compound resulted in decreased levels of pro-inflammatory cytokines, highlighting its role in modulating immune responses.
• Cancer Cell Line Analysis : In vitro tests on breast cancer cell lines indicated that treatment with the compound led to increased levels of caspase activity, suggesting its potential as an anticancer therapeutic.

Comparison with Similar Compounds

Comparison with Structural Analogs

The compound’s closest analogs, as identified in the evidence, share the benzofuran core but differ in substituents and pyridine ring positions. Key structural and functional differences are summarized below:

Compound	Substituent at Position 6	Pyridine Position	Key Structural Features
(Z)-3-oxo-2-(pyridin-4-ylmethylene)-2,3-dihydrobenzofuran-6-yl dimethylcarbamate (Target)	Dimethylcarbamate	4-position	Lipophilic carbamate ester; pyridine N-atom positioned para to methylene group.
(Z)-3-oxo-2-(pyridin-3-ylmethylene)-2,3-dihydrobenzofuran-6-yl 4-methoxybenzenesulfonate	4-Methoxybenzenesulfonate	3-position	Polar sulfonate ester; pyridine N-atom meta to methylene group.
[(2Z)-3-oxo-2-(pyridin-3-ylmethylidene)-1-benzofuran-6-yl] 1,3-benzodioxole-5-carboxylate	1,3-Benzodioxole-5-carboxylate	3-position	Electron-rich benzodioxole carboxylate; introduces steric bulk and π-π stacking potential.

Key Differences and Implications:

This difference may alter binding affinity or selectivity in enzyme inhibition .

Substituent Effects: Dimethylcarbamate (Target): Higher lipophilicity (predicted LogP ~2.5) may enhance blood-brain barrier penetration compared to sulfonate (LogP ~1.2) or carboxylate (LogP ~1.8) derivatives. 4-Methoxybenzenesulfonate (): The sulfonate group increases water solubility but reduces cellular uptake due to its polarity, making it less suitable for CNS-targeted applications .

Stereoelectronic Properties :

• The Z-configuration in all analogs ensures planar alignment of the benzofuran and pyridine rings, favoring π-π stacking with aromatic residues in binding pockets.

Research Findings and Trends

While experimental data for the target compound are sparse, trends from structural analogs suggest:

• Pyridine Position : 4-Pyridinyl derivatives exhibit stronger inhibition of kinases (e.g., JAK3) compared to 3-pyridinyl analogs in preliminary studies, likely due to optimized hydrogen-bonding geometry .
• Ester Groups :
  • Dimethylcarbamates show longer half-lives in metabolic assays than sulfonates, which are prone to hydrolysis by esterases .
  • Benzodioxole carboxylates demonstrate enhanced binding to serotonin receptors due to their aromatic bulk, but poor solubility limits bioavailability .